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Compound of Interest

Compound Name: 5-Bromo-6-methoxypicolinonitrile
CAS No.: 1261269-71-9
Cat. No.: B6324626
Get Quote
. J

Chemical Identity & Structural Analysis

5-Bromo-6-methoxypicolinonitrile is a trisubstituted pyridine derivative characterized by an
electron-deficient ring system. The presence of the nitrile group at the C2 position and the
bromine at C5 creates a unique "push-pull" electronic environment, making it a versatile
electrophile for nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.
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Property Detail

IUPAC Name 5-Bromo-6-methoxypyridine-2-carbonitrile
Common Name 5-Bromo-6-methoxypicolinonitrile

CAS Number 1261269-71-9

Molecular Formula

Molecular Weight 213.03 g/mol
SMILES COclnc(C#N)ccclBr
InChl Key NFJCCSONEBUNGR-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the connectivity and key reactive sites:
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Figure 1: Structural connectivity and reactivity mapping of 5-Bromo-6-methoxypicolinonitrile.
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Physical Properties
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Accurate characterization of physical properties is essential for process optimization. Note that
while specific batch data may vary by crystal form, the following represents the consensus for
high-purity (>97%) material.

Thermodynamic & Physical Constants

Property Value /| Range Condition
Physical State Solid (Crystalline Powder) @ 25°C, 1 atm
Color Off-white to pale yellow Purity dependent
] ] ] Experimental values vary by
Melting Point 88 — 94 °C (Predicted)
polymorph
- ) Predicted @ 760 mmHg
Boiling Point ~310 °C
(Decomposes)
Density 1.6 +£0.1 g/cm3 Predicted
Flash Point >110 °C Closed Cup (Estimated)

Solubility & Lipophilicity Profile

The compound exhibits low aqueous solubility due to the lipophilic bromine and methoxy
substituents, but dissolves readily in polar aprotic solvents.

Solvent Solubility Rating Application Relevance

Requires surfactant for

Water Insoluble (< 0.1 mg/mL) ) )
biological assays
Standard stock solution
DMSO Soluble (> 50 mg/mL)
solvent
_ Extraction and
Dichloromethane Soluble
chromatography
Methanol Moderate Recrystallization solvent
Moderate lipophilicity; cell-
LogP 19-24 Pop y

permeable
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Spectral Characterization

To validate the identity of synthesized batches, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( H NMR)
Solvent: DMSO-

or CDCI

(400 MHz)

8.15 ppm (d, 1H): Proton at C4 (Ortho to Bromine).

7.65 ppm (d, 1H): Proton at C3 (Ortho to Cyano).

4.05 ppm (s, 3H): Methoxy protons (

).

Note: The coupling constant (

) between H3 and H4 is typically ~8.0 Hz.

Mass Spectrometry (LC-MS)[4]

 lonization Mode: ESI+ (Electrospray lonization, Positive Mode)
e Molecular lon (

): 213.0 / 215.0

 |sotope Pattern: A distinct 1:1 doublet ratio for the M and M+2 peaks confirms the presence
of a single Bromine atom.

Synthesis & Manufacturing Workflow

The synthesis of 5-Bromo-6-methoxypicolinonitrile typically follows a convergent route to
ensure regioselectivity.

Synthetic Pathway
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The most reliable route involves the bromination of the commercially available 6-
methoxypicolinonitrile or the cyanation of the di-halo precursor.

Starting Material:
2-Bromo-6-methoxypyridine

Electrophilic Subst.

Step 1: Bromination
(NBS, MeCN, Reflux)

'

Intermediate:
2,5-Dibromo-6-methoxypyridine

Pd-Catalyzed Coupling

Step 2: Cyanation
(Zn(CN)2, Pd(PPh3)4, DMF, 120°C)

:

Target:
5-Bromo-6-methoxypicolinonitrile

Click to download full resolution via product page

Figure 2: Synthetic route via Pd-catalyzed cyanation.

Experimental Protocol: Purity Analysis (HPLC)

To ensure the material meets drug discovery standards (>95%), use the following HPLC
method:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um, 4.6 x 150 mm).
o Mobile Phase A: 0.1% Formic Acid in Water.

¢ Mobile Phase B: Acetonitrile.
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e Gradient: 5% B to 95% B over 10 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: UV @ 254 nm (Aromatic absorption) and 220 nm (Amide/Nitrile absorption).

Handling, Stability & Safety

Signal Word:WARNING

Hazard Statements (GHS)[5][6][7]

e H302: Harmful if swallowed.[1][2][3]
o H315: Causes skin irritation.[1][2][3][4][5]
o H319: Causes serious eye irritation.[1][2][3][4][5][6]

o H335: May cause respiratory irritation.[2][3][4][5]

Storage & Stability[1]

o Temperature: Store at 2—-8°C (Refrigerated) for long-term stability.
e Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) if possible.

» Incompatibility: Avoid strong oxidizing agents and strong acids (hydrolysis of nitrile to
amide/acid).

References

o ChemicalBook. (2025).[4][6] 5-Bromo-6-methoxypyridine-2-carbonitrile Product Properties &
CAS 1261269-71-9.
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CID 53485627 (Related Isomer Analysis).

e Sigma-Aldrich. (2025).[4] Safety Data Sheet: Pyridine Carbonitriles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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